Cas no 1260766-01-5 (1-(4-bromo-3-methylphenyl)cyclopropan-1-amine)

• Product Name: 1-(4-bromo-3-methylphenyl)cyclopropan-1-amine
• CAS No: 1260766-01-5
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• MDL: MFCD11037245
• CID: 5238451
• PubChem ID: 82287771
• Update Time: 2025-11-02

1-(4-bromo-3-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-methylphenyl)cyclopropan-1-amine
• 1-(4-bromo-3-methylphenyl)cyclopropan-1-amine

• MDL： MFCD11037245
• Inchi： 1S/C10H12BrN/c1-7-6-8(2-3-9(7)11)10(12)4-5-10/h2-3,6H,4-5,12H2,1H3
• InChI Key： ZURBQOZKXQLLOL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C1(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 2.2
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(4-bromo-3-methylphenyl)cyclopropan-1-amine

Comprehensive Overview of 1-(4-bromo-3-methylphenyl)cyclopropan-1-amine (CAS No. 1260766-01-5)

1-(4-bromo-3-methylphenyl)cyclopropan-1-amine (CAS No. 1260766-01-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropylamine moiety and brominated aromatic ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for designing small-molecule inhibitors and ligands targeting various biological pathways.

The growing interest in 1-(4-bromo-3-methylphenyl)cyclopropan-1-amine is driven by its potential applications in drug discovery, especially in the development of CNS-active compounds and enzyme modulators. Researchers are increasingly exploring its utility in creating selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor agonists, aligning with the rising demand for novel neurotherapeutics. Additionally, its bromo-substituted aromatic system allows for further functionalization via cross-coupling reactions, making it a key building block in Pd-catalyzed transformations.

From an industrial perspective, CAS 1260766-01-5 is often discussed in the context of green chemistry and sustainable synthesis. With the pharmaceutical sector prioritizing atom-economical processes, this compound’s efficient synthetic routes—such as microwave-assisted cyclization or flow chemistry techniques—have become a focal point. These methods not only improve yield but also reduce waste, addressing environmental concerns highlighted in recent ESG (Environmental, Social, and Governance) trends.

Analytical characterization of 1-(4-bromo-3-methylphenyl)cyclopropan-1-amine typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure high purity, a critical factor for its use in high-throughput screening (HTS) platforms. The compound’s stability under various pH conditions and thermal profiles is also a subject of study, particularly for formulation scientists working on prodrug development.

In the realm of patent literature, 1260766-01-5 frequently appears in claims related to kinase inhibitors and GPCR-targeted therapies. Its structural flexibility enables modifications that enhance binding affinity or metabolic stability, key parameters in lead optimization phases. Recent publications highlight its role in combating drug-resistant pathogens, a hot topic amid global antimicrobial resistance (AMR) challenges.

For suppliers and distributors, CAS 1260766-01-5 is cataloged under high-purity fine chemicals, often with stringent QC specifications (e.g., ≥98% purity by GC analysis). Storage recommendations usually emphasize protection from light and moisture, reflecting its sensitivity to photodegradation. Pricing trends correlate with demand from contract research organizations (CROs) and academic labs, where scalability remains a priority.

Future directions for 1-(4-bromo-3-methylphenyl)cyclopropan-1-amine research may include computational modeling to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, leveraging AI-driven drug design tools. As the scientific community shifts toward personalized medicine, this compound’s adaptability could position it as a cornerstone in tailored therapeutics for niche indications.